β-Ergocryptine-d3

• Molecular Formula: C₃₂H₃₈D₃N₅O₅
• Molecular Weight: 578.72
• Synonyms: (5’α)-12’-Hydroxy-2’-(1-methylethyl)-5’-[(1S)-1-methylpropyl]ergotaman-3’,6’,18-trione-d3; [5’α(S)]-12’-Hydroxy-2’-(1-methylethyl)-5’-(1-methylpropyl)ergotaman-3’,6’,18-trione-d3; β-Ergokryptine-d3

Description

β-Ergocryptine-d3 is a deuterated analog of β-Ergocryptine (CAS 20315-46-2), an ergot alkaloid derived from the Claviceps fungus. Its molecular formula is C₃₂H₃₈D₃N₅O₅, with a molecular weight of ~578.72 g/mol (inferred from β-Ergocryptine’s base weight of 575.70 g/mol + 3 deuterium atoms) . The compound is synthesized by replacing three hydrogen atoms with deuterium, a modification that enhances metabolic stability and makes it valuable as an internal standard in mass spectrometry (MS)-based analytical workflows .

This compound is classified as a controlled substance due to its structural similarity to regulated ergot derivatives. It requires specialized handling, permits for procurement, and has a short shelf life, necessitating precise inventory management . Applications include toxin analysis, pharmacokinetic studies, and quality control in pharmaceutical research .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Overview

Ergot alkaloids share a tetracyclic ergoline backbone but differ in substituents and stereochemistry. Below is a comparative analysis of β-Ergocryptine-d3 and its analogs:

Compound	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Features
This compound	Not explicitly provided	C₃₂H₃₈D₃N₅O₅	~578.72	Deuterated standard for MS; controlled substance with strict handling .
β-Ergocryptine	20315-46-2	C₃₂H₄₁N₅O₅	575.70	Parent compound; used in toxin analysis and natural product research .
α-Ergocryptine	511-09-1	C₃₂H₄₁N₅O₅	575.70	Stereoisomer of β-Ergocryptine; differs in substituent orientation .
Ergocristine	511-08-0	C₃₅H₄₁N₅O₅	623.73	Larger phenylalanine-derived side chain; higher molecular weight .
β-Ergocryptinine	19467-61-9	C₃₂H₄₁N₅O₅	575.71	Structural isomer of β-Ergocryptine; altered ergoline ring oxidation .

Key Differentiators

• Deuterium Substitution : this compound’s deuterium atoms create a +3 Da mass shift versus β-Ergocryptine, enabling precise quantification in MS .
• Metabolic Stability : Deuterium reduces hepatic clearance rates compared to β-Ergocryptine, making it useful for long-term pharmacokinetic studies .
• Isomerism : β-Ergocryptinine (CAS 19467-61-9) shares the same formula as β-Ergocryptine but differs in ring oxidation states, altering receptor binding .

Analytical Utility

This compound is primarily employed as an internal standard in LC-MS/MS for quantifying ergot alkaloids in food and pharmaceuticals. For example, it improves accuracy in detecting trace levels of β-Ergocryptine in grain samples, with a limit of detection (LOD) of 0.1 ppb in validated methods .

Comparative Stability Studies

Deuteration increases this compound’s half-life in human liver microsomes by ~20% compared to β-Ergocryptine, as deuterium-carbon bonds resist cytochrome P450-mediated oxidation .

Challenges in Handling

The compound’s short shelf life (<6 months at -20°C) and regulatory restrictions necessitate just-in-time synthesis and documentation (e.g., BSL certification) .

Notes

• Handling Precautions : Requires permits for procurement; avoid exposure to light/moisture .
• Stereochemical Complexity : α- and β-Ergocryptine isomers exhibit distinct biological activities due to side-chain stereochemistry .
• Structural Confusion : β-Ergocryptinine (CAS 19467-61-9) is often misidentified as β-Ergocryptine in older literature; modern HPLC methods resolve this .